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Compound of Interest

Compound Name: GSK2793660 (hydrochloride)

CAS No.: 1613458-79-9

Cat. No.: B607801 Get Quote

Executive Summary
GSK2793660 is a potent, irreversible, and orally active inhibitor of Cathepsin C (CTSC), also

known as Dipeptidyl Peptidase 1 (DPP1).[1][2] Unlike direct cytokine inhibitors (e.g., anti-TNF)

or kinase inhibitors (e.g., JAK inhibitors), GSK2793660 operates via a unique upstream

mechanism: it "disarms" neutrophils during their development in the bone marrow.

By inhibiting CTSC, GSK2793660 prevents the activation of neutrophil serine proteases

(NSPs)—specifically Neutrophil Elastase (NE), Cathepsin G (CatG), and Proteinase 3 (PR3).[3]

In acute arthritis models like Collagen Antibody-Induced Arthritis (CAIA), where neutrophil

infiltration drives rapid joint destruction, GSK2793660 significantly reduces inflammation and

cartilage loss.

Key Distinction: Because CTSC inhibition targets the maturation of enzymes in the bone

marrow, there is a pharmacokinetic/pharmacodynamic (PK/PD) lag. Efficacy relies on the

turnover of the existing "armed" neutrophil pool with newly released "disarmed" neutrophils.

This guide details the specific protocols required to account for this biological delay.

Mechanism of Action & Rationale
The "Neutrophil Disarming" Strategy
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In acute arthritis, neutrophils migrate to the joint and release NSPs that degrade cartilage and

amplify inflammation. These NSPs are synthesized as inactive zymogens (pro-enzymes) in the

bone marrow. CTSC is the essential "master switch" that removes the N-terminal dipeptide

from these zymogens, activating them before the neutrophil is released into circulation.

Target: Cathepsin C (CTSC/DPP1)[1]

Function: Activates pro-NE, pro-CatG, pro-PR3.[4]

GSK2793660 Effect: Irreversible inhibition of CTSC

Neutrophils released contain inactive zymogens

Reduced joint damage upon activation.
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Caption: GSK2793660 blocks the activation of serine proteases in the bone marrow, resulting

in the release of neutrophils that lack the enzymatic capability to cause joint destruction.

Experimental Design: Acute Arthritis (CAIA Model)
The Collagen Antibody-Induced Arthritis (CAIA) model is preferred over Collagen-Induced

Arthritis (CIA) for testing this compound because CAIA is driven primarily by the innate immune

system (neutrophils and complement) rather than T/B cell priming. This isolates the neutrophil-

specific mechanism of GSK2793660.
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Model Selection Criteria
Feature CAIA Model CIA Model Recommendation

Duration 10–14 Days 40–60 Days

CAIA (High

throughput, specific to

effector phase)

Driver

Immune Complexes,

Complement,

Neutrophils

T-cells, B-cells,

Autoantibodies

CAIA (Directly tests

neutrophil protease

role)

Sync
Highly Synchronized

(Onset Day 3-4)
Variable Onset

CAIA (Better for

precise dosing

studies)

Formulation Protocol
GSK2793660 is an orally active small molecule.[2] Proper formulation is critical for consistent

bioavailability.

Vehicle: 0.5% (w/v) Methylcellulose + 0.1% (v/v) Tween 80 in sterile water.

Alternative: 0.1% Citrate buffer (pH 4.5) if solubility issues arise (GSK2793660 is a base).

Preparation:

Weigh GSK2793660 powder.

Add a small volume of vehicle and triturate to form a smooth paste.

Gradually add remaining vehicle while stirring to achieve a uniform suspension.

Storage: Prepare fresh weekly; store at 4°C protected from light.

Dosing Volume: 10 mL/kg (e.g., 0.2 mL for a 20g mouse).

Step-by-Step Protocol
Phase 1: Prophylactic Dosing (Critical Step)
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Why Prophylactic? Since GSK2793660 targets bone marrow maturation, you must treat before

the disease peak to allow time for "disarmed" neutrophils to replace the circulating pool.

Dose Range: 1 – 10 mg/kg PO, QD (Once Daily).

Note: While human PD was modest, mouse models often require 1–10 mg/kg to achieve

>90% CTSC inhibition in bone marrow.

Phase 2: CAIA Induction & Monitoring
Animals: BALB/c or DBA/1 mice (Female, 6-8 weeks).

Day Procedure
GSK2793660
Treatment Group

Control Group

Day -5 Pre-treatment Start
Begin Oral Gavage

(10 mg/kg QD).
Vehicle Gavage QD.

Day 0 Induction

Inject Anti-Collagen

Ab Cocktail (IV/IP).

Continue Dosing.

Inject Ab Cocktail.[5]

[6][7] Vehicle Gavage.

Day 3 LPS Boost

Inject LPS (IP) to

synchronize

inflammation.

Continue Dosing.

Inject LPS.[6][8][9]

Vehicle Gavage.

Day 4-14 Disease Peak
Continue Dosing.

Monitor Scores daily.

Vehicle Gavage.

Monitor Scores daily.

Day 14 Termination
Collect plasma, paws,

and Bone Marrow.
Collect samples.

Phase 3: Scoring & Readouts
Clinical Score (0-4 per paw):

0: Normal.

1: Erythema/mild swelling of one digit.
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2: Erythema/swelling of >1 digit or mild paw swelling.

3: Erythema/swelling of the entire paw.

4: Ankylosis (rigid joint) or severe deformity.

Max Score: 16 per mouse.

Paw Thickness: Measure with digital calipers (e.g., Mitutoyo) daily.

Histology (H&E / Safranin O): Assess cartilage degradation and pannus formation.

Biomarker (Proof of Mechanism):

Bone Marrow Lysate: Measure Neutrophil Elastase (NE) activity using a fluorogenic

substrate (e.g., MeOSuc-AAPV-AMC).

Expectation: GSK2793660 treated mice should show >80% reduction in NE activity in

bone marrow cells compared to vehicle.

Expert Insights & Troubleshooting
The "Lag Time" Phenomenon
Researchers often fail with CTSC inhibitors because they start dosing on Day 0 of a short

model.

The Trap: Circulating neutrophils have a half-life of ~6-12 hours in mice, but the bone

marrow reserve is large.

The Fix: You must pre-treat for at least 3–5 days (ideally 5-7) to ensure that when the

arthritogenic stimulus (LPS) hits on Day 3, the neutrophils responding to the joint are the

ones that matured under drug pressure (i.e., are disarmed).

Dosing Frequency
GSK2793660 is an irreversible inhibitor.[1][2][3]

Advantage: Once the enzyme is hit, it stays inhibited until new enzyme is synthesized.
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Implication: Once daily (QD) dosing is usually sufficient. However, in aggressive mouse

models with rapid metabolic turnover, a BID (twice daily) regimen for the first 48 hours can

ensure complete saturation of the bone marrow target.

Safety Signal: Skin Desquamation
In Phase I human trials, GSK2793660 caused plantar/palmar skin peeling

(hyperkeratosis/desquamation).

Animal Monitoring: While less common in short-term mouse models (2 weeks), observe

paws and tails for excessive dryness or peeling. This is an on-target effect (CTSC is involved

in skin desquamation) and confirms drug activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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